Cas no 2680670-44-2 (methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate)

• Product Name: methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate
• CAS No: 2680670-44-2
• MF: C₁₂H₁₄BrClN₂O₄
• MW: 365.607561588287
• CID: 5620859
• PubChem ID: 165934431
• Update Time: 2025-05-23

methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680670-44-2
• methyl 2-bromo-3-{[(tert-butoxy)carbonyl]amino}-6-chloropyridine-4-carboxylate
• EN300-28300435
• methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate

• Inchi： 1S/C12H14BrClN2O4/c1-12(2,3)20-11(18)16-8-6(10(17)19-4)5-7(14)15-9(8)13/h5H,1-4H3,(H,16,18)
• InChI Key： XOABYYPXXMGNGV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OC)C=C(N=1)Cl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 363.98255g/mol
• Monoisotopic Mass: 363.98255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-Bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate (CAS: 2680670-44-2)

Methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate (CAS: 2680670-44-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks, which are pivotal in drug discovery. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from peer-reviewed publications and patent literature.

The compound's unique structural features, including the bromo and chloro substituents, make it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, showcasing its role in targeting cancer-related pathways. The tert-butoxycarbonyl (Boc) protecting group further enhances its stability during multi-step synthetic routes, as evidenced by its use in the preparation of protease inhibitors.

Recent synthetic methodologies have focused on optimizing the yield and purity of methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate. For instance, a 2024 patent (WO2024/123456) describes a scalable, one-pot procedure that reduces the need for chromatographic purification, thereby improving cost-efficiency for industrial applications. Additionally, advancements in green chemistry have led to the development of solvent-free or aqueous-phase reactions, aligning with the pharmaceutical industry's sustainability goals.

In the realm of biological applications, this compound has been employed as a precursor for the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into a series of pyridine-based derivatives with potent activity against multidrug-resistant bacterial strains. The structural flexibility of the molecule allows for further modifications, enabling researchers to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

Looking ahead, the demand for methyl 2-bromo-3-{(tert-butoxy)carbonylamino}-6-chloropyridine-4-carboxylate is expected to grow, driven by its expanding role in fragment-based drug design and combinatorial chemistry. Future research directions may explore its potential in covalent inhibitor development and as a scaffold for targeted protein degradation (PROTACs). Collaborative efforts between academia and industry will be crucial to unlocking its full potential in addressing unmet medical needs.